Cas no 58062-06-9 ( )
structure
Product Name:
CAS No:58062-06-9
MF:C12H14Cl2N2
MW:257.158960819244
CID:947993
PubChem ID:24195592
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 1-benzyl-5-(chloromethyl)-2-methylimidazole,hydrochloride
- NSC191264
- NSC-191264
- DTXSID10638691
- 58062-06-9
- 1-Benzyl-5-(chloromethyl)-2-methyl-1H-imidazole--hydrogen chloride (1/1)
-
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- Inchi: 1S/C12H13ClN2.ClH/c1-10-14-8-12(7-13)15(10)9-11-5-3-2-4-6-11;/h2-6,8H,7,9H2,1H3;1H
- InChI Key: NYARJZNMTCLUIP-UHFFFAOYSA-N
- SMILES: ClCC1=CN=C(C)N1CC1C=CC=CC=1.Cl
Computed Properties
- Exact Mass: 220.07689
- Monoisotopic Mass: 256.0534038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 192
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- PSA: 17.82
- LogP: 3.78060
Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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